(2-(4-Methoxyphenyl)thiazol-4-yl)methanamine hydrochloride

• IUPAC Name: [2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methanamine;hydrochloride
• InChI: InChI=1S/C11H12N2OS.ClH/c1-14-10-4-2-8(3-5-10)11-13-9(6-12)7-15-11;/h2-5,7H,6,12H2,1H3;1H
• InChI Key: DIUJWRLRCNTOKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=CS2)CN.Cl
• Molecular Formula: C11H13ClN2OS
• DSSTOX Substance ID: DTXSID40743469
• Molecular Weight: 256.75 g/mol
• CAS RN: 858009-33-3

Description

“(2-(4-Methoxyphenyl)thiazol-4-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C11H13ClN2OS. It is a derivative of thiazole, a nitrogen-sulfur heterocycle, and contains a methoxyphenyl group.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazole ring attached to a methoxyphenyl group via a methanamine linker. The molecular weight is 256.75.

Physical And Chemical Properties Analysis

This compound is a solid under normal conditions. The exact physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the search results.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of derivatives similar to the mentioned compound involves base-catalyzed ring transformation and characterization of the resulting compounds. For example, the synthesis and base-catalyzed ring transformation of 4-[(2RS,3SR)-3-hydroxy-1-(4-methoxyphenyl)-4-oxoazetidin-2-yl)]thiazol-2(3H)-one illustrates the potential for creating diverse compounds with varied properties (Sápi et al., 1997).

Photophysical Applications

• Compounds with a thiazolyl moiety have been designed for photophysical applications, such as white organic light emitting diodes (WOLEDs). The study on the control of the reversibility of excited-state intramolecular proton transfer (ESIPT) in thiazolo[5,4-d]thiazole ESIPT systems highlights their use in light-emitting applications (Zhang et al., 2016).

Electrochemical Applications

• Electrochemical oxidative polymerization of 2-amino-4-(4-methoxyphenyl)thiazole has been investigated, demonstrating the potential for creating polymer films with specific electrical properties. The study explores the reaction parameters and characterizes the obtained polymer, indicating applications in material science (Sayyah et al., 2006).

Biological Activity

• The molecular docking and quantum chemical calculations on derivatives of the mentioned compound, like 2-[3-(4-chlorophenyl)-5-(4-(propane-2-yl) phenyl-4,5-dihydro-1H-pyrazol-1-yl]-4-(4-methoxyphenyl)-1,3-thiazol, suggest potential antimicrobial and anticancer activities. This indicates the compound's role in developing new therapeutic agents (Viji et al., 2020).

Pharmacological Applications

• Research into the synthesis and in vitro binding profile of 4-(2-methoxyphenyl)-2-[4(5)-methyl-5(4)-imidazolylmethyl]thiazole as a potent 5-HT3 receptor antagonist highlights its potential in central nervous system applications. The compound's ability to penetrate the blood-brain barrier suggests its utility in neurological disorders (Rosen et al., 1990).